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An In-depth Technical Guide to 3-(Acryloyloxy)-2-hydroxypropyl methacrylate: Properties,

Experimental Protocols, and Applications in Drug Development

Executive Summary: 3-(Acryloyloxy)-2-hydroxypropyl methacrylate (AHM) is a versatile

bifunctional monomer that is increasingly utilized in the development of advanced biomaterials

and drug delivery systems. Its unique structure, featuring both acrylate and methacrylate

moieties, allows for controlled polymerization and subsequent functionalization. This technical

guide provides a comprehensive overview of AHM, including its physicochemical properties,

detailed experimental protocols for its use in synthesis and polymerization, and its applications

in the realm of drug development. This document is intended for researchers, scientists, and

professionals in the fields of polymer chemistry, materials science, and pharmaceutical

sciences.

Introduction
3-(Acryloyloxy)-2-hydroxypropyl methacrylate, also known by its CAS number 1709-71-3, is

a chemical compound that serves as a valuable building block in polymer chemistry.[1] The

presence of two distinct polymerizable groups (acrylate and methacrylate) with different

reactivities, along with a central hydroxyl group, imparts unique characteristics to this monomer.

[2] The hydroxyl group enhances hydrophilicity and provides a site for further chemical

modification, while the vinyl groups are amenable to various polymerization techniques,

including free radical polymerization.[1] These features make AHM particularly suitable for
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creating cross-linked networks and functional polymers for a range of industrial and biomedical

applications, from coatings and adhesives to advanced drug delivery vehicles.[1]

Physicochemical Properties
A summary of the key quantitative data and physical properties of 3-(Acryloyloxy)-2-
hydroxypropyl methacrylate is presented in the table below for easy reference and

comparison.

Property Value Reference(s)

Molecular Formula C10H14O5 [3]

Molecular Weight 214.22 g/mol [3][4]

CAS Number 1709-71-3 [3]

Density 1.14 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.473 [3]

Boiling Point 130-155 °C at 0.18-0.5 Torr

Flash Point >230 °F (>110 °C)

Storage Temperature 2-8°C

Synonyms

1-(Acryloyloxy)-2-hydroxy-3-

(methacryloyloxy)propane, 2-

Hydroxy-3-

methacryloyloxypropyl acrylate

Key Experimental Protocols
The following sections provide detailed methodologies for key experiments involving 3-
(Acryloyloxy)-2-hydroxypropyl methacrylate, focusing on its application in the synthesis of

functional monomers and nanoparticles for biomedical use.

Synthesis of Cysteine Methacrylate (CysMA) Monomer
via Thia-Michael Addition
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This protocol describes the synthesis of a zwitterionic monomer, Cysteine Methacrylate

(CysMA), from AHM and L-cysteine. This monomer is a precursor for creating biocompatible

and pH-responsive polymers.[5]

Materials:

3-(Acryloyloxy)-2-hydroxypropyl methacrylate (AHM)

L-cysteine

Dimethyl phenyl phosphine (DMPP) - nucleophilic catalyst

Deionized water (reaction medium)

Ethyl acetate

Dichloromethane (DCM)

Procedure:

The synthesis is conducted in an aqueous solution at room temperature (approximately

20°C).[5][6]

Dissolve L-cysteine in deionized water in a reaction vessel.

In a separate container, dissolve AHM in deionized water.

Add the AHM solution to the L-cysteine solution with stirring.

Introduce a catalytic amount of dimethyl phenyl phosphine (DMPP) to the reaction mixture.

DMPP facilitates the selective nucleophilic addition of the sulfhydryl group of cysteine to the

acrylate group of AHM.[6]

Allow the reaction to proceed for 2 hours at room temperature. The reaction is efficient, with

reported yields around 94%.[5]

Upon completion, the product, Cysteine Methacrylate (CysMA), will be a hydrophilic white

powder.
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The crude product can be purified by washing with solvents such as ethyl acetate and

dichloromethane to remove unreacted starting materials and the catalyst.

The final product should be dried under vacuum and its chemical structure confirmed by ¹H

and ¹³C NMR spectroscopy and mass spectrometry.[5]

Synthesis of Poly(cysteine methacrylate) Nanoparticles
(PCMANPs)
This protocol outlines the polymerization of the CysMA monomer to form polymer nanoparticles

(PNPs) with potential applications in drug delivery.[7] Emulsion and inverse emulsion

polymerization techniques are suitable for this purpose.[6]

Materials:

Cysteine Methacrylate (CysMA) monomer

Initiator: e.g., Ammonium persulfate (APS) or 4,4′-Azobis(4-cyanovaleric acid) (ACVA)

Surfactant: e.g., Polyvinyl alcohol (PVA), Polyvinyl pyrrolidone (PVP), or Sodium dodecyl

sulfate (SDS)

Deionized water or an organic solvent (for inverse emulsion)

Procedure (Emulsion Polymerization Example):

Prepare an aqueous solution of the chosen surfactant (e.g., SDS) in a reaction vessel

equipped with a stirrer and a nitrogen inlet.

Add the CysMA monomer to the surfactant solution and stir until a stable emulsion is formed.

Deoxygenate the system by bubbling nitrogen through the mixture for at least 30 minutes.

In a separate container, dissolve the initiator (e.g., APS) in deionized water and deoxygenate

the solution.

Heat the reaction vessel to the desired temperature (e.g., 70°C).
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Inject the initiator solution into the reaction vessel to start the polymerization.

Maintain the reaction under a nitrogen atmosphere and constant stirring for a specified

period (e.g., 4-6 hours).

The reaction progress can be monitored by taking aliquots and analyzing for monomer

conversion.

Upon completion, cool the reaction mixture to room temperature.

The resulting nanoparticle suspension can be purified by dialysis against deionized water to

remove unreacted monomer, surfactant, and initiator residues.

The size, morphology, and stability of the synthesized poly(cysteine methacrylate)

nanoparticles (PCMANPs) can be characterized using techniques such as Dynamic Light

Scattering (DLS), Transmission Electron Microscopy (TEM), and Scanning Electron

Microscopy (SEM).[8]

Applications in Drug Development
The primary application of 3-(Acryloyloxy)-2-hydroxypropyl methacrylate in drug

development is as a precursor for creating sophisticated drug delivery systems. Polymers

derived from AHM, such as the poly(cysteine methacrylate) described above, exhibit properties

that are highly desirable for biomedical applications.

Biocompatibility and Biodegradability: By incorporating naturally occurring amino acids like

cysteine, the resulting polymers can be designed to be biocompatible and biodegradable,

minimizing toxicity and allowing for clearance from the body.[6]

Stimuli-Responsive Behavior: The presence of amino and carboxylic acid groups in PCysMA

makes the polymer brushes pH-responsive.[5] This property can be exploited to design

"smart" drug delivery vehicles that release their therapeutic payload in response to specific

physiological cues, such as the acidic environment of a tumor or an inflamed tissue.

Anti-Fouling Surfaces: Zwitterionic polymers, which can be synthesized from AHM-derived

monomers, are known for their excellent resistance to nonspecific protein adsorption and

bacterial adhesion.[5] This "anti-fouling" property is critical for medical devices and drug
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delivery systems that come into contact with biological fluids, as it can prevent the host's

immune response and prolong the circulation time of the drug carrier.

Nanoparticle-Based Drug Delivery: PCMANPs synthesized from AHM-derived monomers

can serve as nanocarriers for encapsulating therapeutic agents.[7] These nanoparticles can

potentially improve the solubility of hydrophobic drugs, protect them from degradation, and

provide controlled and targeted release.[6][7]

Visualized Workflows
The following diagrams, created using the DOT language, illustrate key processes involving 3-
(Acryloyloxy)-2-hydroxypropyl methacrylate.
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Caption: Synthesis of Cysteine Methacrylate (CysMA) from AHM.
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Caption: Formation of PCMANPs from CysMA monomer.
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Caption: Workflow for nanoparticle-based drug delivery.

Conclusion
3-(Acryloyloxy)-2-hydroxypropyl methacrylate is a highly functional monomer with

significant potential in the development of advanced materials for biomedical and
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pharmaceutical applications. Its unique chemical structure allows for the synthesis of functional

polymers with tailored properties such as biocompatibility, stimuli-responsiveness, and anti-

fouling characteristics. The experimental protocols provided herein offer a practical guide for

researchers looking to leverage the capabilities of AHM in creating novel drug delivery systems

and other biomaterials. As research in this area continues, AHM is poised to remain a key

component in the design of next-generation therapeutic technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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